Cas no 91714-41-9 ((4-Bromophenyl)(indolin-7-yl)methanone)

(4-Bromophenyl)(indolin-7-yl)methanone structure
91714-41-9 structure
Product Name:(4-Bromophenyl)(indolin-7-yl)methanone
CAS No:91714-41-9
MF:C15H12BrNO
MW:302.16588306427
CID:2654900
PubChem ID:13408233
Update Time:2024-10-26

(4-Bromophenyl)(indolin-7-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromo-2,3-dihydro-1H-indol-7-yl)-2-phenylethanone
    • (4-bromophenyl)(indolin-7-yl)methanone
    • (4-Bromophenyl)(2,3-dihydro-1H-indol-7-yl)methanone (ACI)
    • 726V4K49R2
    • AKOS000280115
    • (4-Bromophenyl)(2,3-dihydro-1H-indol-7-yl)methanone
    • 7-(4-Bromobenzoyl)-2,3-dihydro-1H-indole
    • 91714-41-9
    • BCP33995
    • Methanone, (4-bromophenyl)(2,3-dihydro-1H-indol-7-yl)-
    • (4-bromophenyl)-(2,3-dihydro-1H-indol-7-yl)methanone
    • Bromfenac Impurity 7
    • (4-Bromophenyl)(indolin-7-yl)methanone
    • Inchi： 1S/C15H12BrNO/c16-12-6-4-11(5-7-12)15(18)13-3-1-2-10-8-9-17-14(10)13/h1-7,17H,8-9H2
    • InChI Key： LXJUSQJYSGMLNA-UHFFFAOYSA-N
    • SMILES： O=C(C1C2NCCC=2C=CC=1)C1C=CC(Br)=CC=1

Computed Properties

  • Exact Mass: 315.02600
  • Monoisotopic Mass: 301.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.446±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 128-129 ºC (isopropanol )
  • Solubility: Almost insoluble (0.039 g/l) (25 º C),
  • PSA: 29.10000
  • LogP: 3.98050

(4-Bromophenyl)(indolin-7-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B144190-1mg
(4-Bromophenyl)(indolin-7-yl)methanone
 91714-41-9
1mg
 $ 190.00 2023-04-19
TRC
B144190-10mg
(4-Bromophenyl)(indolin-7-yl)methanone
 91714-41-9
10mg
 $ 1499.00 2023-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H906098-250mg
(4-​bromophenyl)​(2,​3-​dihydro-​1H-​indol-​7-​yl)​methanone
 91714-41-9 99%
250mg
 2,025.00 2021-05-17

(4-Bromophenyl)(indolin-7-yl)methanone Production Method

Production Method 1

496-15-1 496-15-1
623-00-7 623-00-7
91714-41-9 91714-41-9
Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Boron trichloride
Reference
Antiinflammatory agents. 3. Synthesis and pharmacological evaluation of 2-amino-3-benzoylphenylacetic acid and analogs
Walsh, David A.; et al, Journal of Medicinal Chemistry, 1984, 27(11), 1379-88

Production Method 2

496-15-1 496-15-1
623-00-7 623-00-7
91714-41-9 91714-41-9
Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Boron trichloride Solvents: Toluene ;  reflux
Reference
Preparation and pharmacological profile of 7-(α-Azolylbenzyl)-1H-indoles and indolines as new aromatase inhibitors
Marchand, Pascal; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(9), 1553-1555

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